N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide

• Molecular Formula: C10H11N3O3S2
• Molecular Weight: 285.3 g/mol
• IUPAC Name: N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide
• InChI: InChI=1S/C10H11N3O3S2/c1-16-7-9-11-12-10(17-9)13-18(14,15)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,12,13)
• InChI Key: FUYFBQNXMFEYPL-UHFFFAOYSA-N
• SMILES: COCC1=NN=C(S1)NS(=O)(=O)C2=CC=CC=C2

Description

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide, also known as MTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MTB is a sulfonamide derivative that contains a thiadiazole ring, which is a heterocyclic compound containing both sulfur and nitrogen atoms.

Mechanism of Action

The mechanism of action of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes in the body. Specifically, N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase, which is an enzyme that plays a role in the regulation of acid-base balance in the body. By inhibiting the activity of carbonic anhydrase, N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide can alter the pH of certain tissues and fluids in the body, which can have various physiological effects.
Biochemical and Physiological Effects
N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide has been shown to have various biochemical and physiological effects in the body. In animal studies, N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide has been shown to reduce blood glucose levels, which suggests that it may have potential as a treatment for diabetes. N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide has also been shown to have antitumor properties, as it can inhibit the growth of certain cancer cells. In addition, N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide has been shown to have insecticidal properties, which makes it a potential pesticide for agricultural use.

Advantages and Limitations for Lab Experiments

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide has several advantages for lab experiments, including its low toxicity, high solubility in water, and stability under various conditions. However, one of the limitations of using N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide in lab experiments is its complex synthesis process, which can make it difficult to obtain in large quantities. In addition, the mechanism of action of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide. One area of focus is the development of new synthesis methods that are more efficient and cost-effective. Another area of focus is the study of the mechanism of action of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide, which could provide insights into its potential applications in medicine and other fields. Additionally, further research is needed to determine the safety and efficacy of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide in humans, as most of the studies to date have been conducted in animals. Finally, there is a need for more research on the environmental impact of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide, particularly its potential to contaminate soil and water when used as a pesticide.

Synthesis Methods

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide can be synthesized through a multistep process that involves the reaction of 2-aminobenzenesulfonamide with chloroacetic acid, followed by the reaction with thiosemicarbazide and formaldehyde. The final product is obtained by reacting the intermediate product with sodium hydroxide and carbon disulfide. The synthesis of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide has been shown to have antimicrobial, antifungal, and antitumor properties. It has also been studied for its potential use in the treatment of diabetes, Alzheimer's disease, and Parkinson's disease. In agriculture, N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide has been shown to have insecticidal properties and can be used as a pesticide. In environmental science, N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide has been studied for its potential use in the removal of heavy metals from contaminated soil and water.